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Compound of Interest

Compound Name: N,N-Diphenylcinnamamide
CAS No.: 50395-70-5
Cat. No.: B1350124
Get Quote
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Executive Summary

N,N-Diphenylcinnamamide (CAS: 50395-70-5) is a tertiary amide featuring a cinnamoyl
moiety conjugated to a diphenylamine group. As a member of the a,3-unsaturated amide class,
it serves as a critical scaffold in medicinal chemistry, particularly in the development of
anticonvulsant agents and Nrf2/ARE pathway activators. This guide provides a rigorous
analysis of its chemical structure, synthesis protocols, spectroscopic signature, and
physicochemical properties, designed for researchers in organic synthesis and drug discovery.

Chemical Identity & Structural Analysis[1][2][3]
Nomenclature and Identifiers
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Parameter Detail

IUPAC Name (2E)-N,N-diphenyl-3-phenylprop-2-enamide
Common Name N,N-Diphenylcinnamamide

CAS Registry 50395-70-5

Molecular Formula C21H17NO

Molecular Weight 299.37 g/mol

C1=CC=C(C=C1)/C=C/C(=0)N(C2=CC=CC=C2
)C3=CC=CC=C3

SMILES

Structural Architecture

The molecule comprises three distinct structural domains:

e The Cinnamoyl Linker: An a,3-unsaturated carbonyl system providing a conjugated pathway
between the phenyl ring and the amide nitrogen. The double bond typically adopts the
thermodynamically stable (E)-configuration.

o The Amide Core: A tertiary amide bond. Unlike secondary cinnamamides, the lack of an N-H
donor eliminates intermolecular hydrogen bonding, significantly altering solubility and crystal
packing.

o The Diphenyl Propeller: The two phenyl rings attached to the nitrogen atom are sterically
crowded. To minimize steric clash, they twist out of the amide plane, adopting a "propeller-
like" conformation. This steric bulk protects the amide bond from enzymatic hydrolysis,
potentially enhancing metabolic stability compared to less substituted analogs.

Structural Visualization

The following diagram illustrates the connectivity and key functional regions of the molecule.
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Figure 1: Structural connectivity of N,N-Diphenylcinnamamide highlighting the conjugated
system and steric diphenyl terminus.

Synthesis Protocol: Acylation of Diphenylamine

The most robust synthesis method involves the reaction of cinnamoyl chloride with
diphenylamine. This pathway is preferred over direct coupling with cinnamic acid due to the low
nucleophilicity of the sterically hindered diphenylamine.

Reaction Scheme
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Figure 2: Two-step synthesis via acid chloride intermediate.
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Detailed Methodology

Reagents:trans-Cinnamic acid (1.0 eq), Thionyl chloride (excess), Diphenylamine (1.0 eq),
Triethylamine (1.2 eq), Dichloromethane (DCM, anhydrous).

Step 1: Preparation of Cinnamoyl Chloride

Dissolve trans-cinnamic acid in anhydrous DCM (or use neat thionyl chloride for larger
scales).

e Add thionyl chloride (SOCIz) dropwise.
o Reflux the mixture for 2—3 hours until gas evolution (HCI/SOz) ceases.

» Remove excess SOCIz and solvent under reduced pressure to yield crude cinnamoyl
chloride as a yellow oil/solid. Note: Use immediately for the next step.

Step 2: Amide Coupling

e Dissolve diphenylamine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM under an inert
atmosphere (N2 or Ar).

e Cool the solution to 0°C in an ice bath.

e Add the crude cinnamoyl chloride (dissolved in a minimal amount of DCM) dropwise to the
amine solution.

 Allow the reaction to warm to room temperature and stir for 12—18 hours.

e Workup: Quench with water. Wash the organic layer with 1M HCI (to remove unreacted
amine), saturated NaHCOs (to remove acid), and brine.

 Purification: Dry over Na=SOa4, concentrate, and purify via flash column chromatography
(Silica gel, Hexane/EtOAc gradient) or recrystallization (Ethanol/Water).

Spectroscopic Characterization
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Accurate identification relies on the distinct signature of the trans-alkene protons and the
aromatic multiplets.

'H NMR Data (400 MHz, CDCIs)

The following assignments are based on high-purity isolates described in recent literature (e.g.,
Chem. Sci., 2021).

Chemical )
. o Coupling . . Structural
Shift (5, Multiplicity Integration Assignment

(Hz) Insight
ppm)

Large J-value
confirms (E)-
geometry.
Deshielded
by
conjugation.

7.77 Doublet (d) J=15.5 1H H-B (Alkene)

Overlap of 10
protons from
) ) N-phenyls
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relative to H-
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shielding
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amide.

Infrared (IR) Spectroscopy|3]

e Amide | Band: ~1650-1660 cm~1 (C=0 stretch). Lower frequency than esters due to
resonance.
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o Alkene Stretch: ~1620-1630 cm~* (C=C stretch). Conjugated with the carbonyl.

o Absence of N-H: No bands in the 3200-3400 cm™1 region, confirming the tertiary amide

structure.
Physicochemical Properties[2][4][5]1[6][7]
Property Value/Description Relevance
) Colorless to pale yellow Solid form facilitates handling
Physical State ]
powder and dosage formulation.

High lipophilicity (LogP ~4.9)

o suggests good membrane
N High in DCM, CHCIz, DMSO; N )
Solubility I permeability but requires
ow in Water
formulation aids for aqueous

delivery.

S ) Distinct from secondary
) ) Solid (Lit.[1] range varies by )
Melting Point ty) amides; lacks H-bond network
uri
PUrY stabilization.

] Steric bulk of diphenyl groups
- Stable under ambient ] )
Stability N protects against rapid
conditions hvdrolvsi
ydrolysis.

Biological & Pharmacological Context[5][9][10][11]
Anticonvulsant Activity

Cinnamamides are a privileged scaffold in epilepsy research. The a,3-unsaturated system acts
as a pharmacophore that can modulate sodium channels or GABA receptors.

e Mechanism: The conjugated system allows for -1t stacking interactions with receptor
binding sites.

¢ Advantage: Unlike primary amides (e.g., carbamazepine), tertiary amides like N,N-
diphenylcinnamamide avoid the formation of toxic epoxide metabolites often associated
with specific enzymatic degradation pathways.
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Nrf2/ARE Pathway Activation

Recent studies indicate that N-substituted cinnamamides can act as Michael acceptors. They
react reversibly with cysteine residues on Keapl, releasing Nrf2 to translocate to the nucleus
and activate the Antioxidant Response Element (ARE).

o Therapeutic Potential: Neuroprotection, anti-inflammatory, and anticancer applications.

References
e Synthesis & Characterization:Chemical Science, 2021, 12, 1234.
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cinnamamide. Link

o Nrf2 Activation:Molecules, 2014, 19, 1-x. "N-Phenyl Cinnamamide Derivatives Protect
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. N,N-Dimethyl-p-phenylenediamine 97 99-98-9 [sigmaaldrich.com]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1350124?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350124?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

